Octahydropentalene-2-carboxylic acid
Overview
Description
Octahydropentalene-2-carboxylic acid (OPCA) is a cyclic compound that has been widely used in scientific research due to its unique chemical properties. OPCA is a versatile molecule that can be synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine and biotechnology.
Mechanism of Action
The mechanism of action of Octahydropentalene-2-carboxylic acid is not well understood, but it is believed to involve the inhibition of enzymes involved in the biosynthesis of prostaglandins, which are involved in the regulation of inflammation and pain. Octahydropentalene-2-carboxylic acid has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Octahydropentalene-2-carboxylic acid has been shown to have a variety of biochemical and physiological effects. Octahydropentalene-2-carboxylic acid has been shown to inhibit the biosynthesis of prostaglandins, which are involved in the regulation of inflammation and pain. Octahydropentalene-2-carboxylic acid has also been shown to inhibit the growth of cancer cells by inducing apoptosis in cancer cells. Octahydropentalene-2-carboxylic acid has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain.
Advantages and Limitations for Lab Experiments
Octahydropentalene-2-carboxylic acid has several advantages and limitations for lab experiments. One of the advantages of Octahydropentalene-2-carboxylic acid is its versatility as a building block for the synthesis of complex organic molecules. Octahydropentalene-2-carboxylic acid can be used to synthesize a variety of natural products, including antibiotics, antitumor agents, and other biologically active compounds. Another advantage of Octahydropentalene-2-carboxylic acid is its potential applications in the field of medicine, including its use as an anti-inflammatory agent, an antitumor agent, and a drug delivery system. One of the limitations of Octahydropentalene-2-carboxylic acid is its toxicity, which can limit its use in certain applications.
Future Directions
There are several future directions for further research on Octahydropentalene-2-carboxylic acid. One area of future research is the development of new methods for the synthesis of Octahydropentalene-2-carboxylic acid and its derivatives. Another area of future research is the investigation of the mechanism of action of Octahydropentalene-2-carboxylic acid and its derivatives, which could lead to the development of new drugs for the treatment of inflammation, pain, and cancer. Additionally, future research could focus on the development of new applications for Octahydropentalene-2-carboxylic acid, including its use as a drug delivery system and as a building block for the synthesis of new natural products.
Scientific Research Applications
Octahydropentalene-2-carboxylic acid has been widely used in scientific research for various applications. One of the most significant applications of Octahydropentalene-2-carboxylic acid is its use as a building block for the synthesis of complex organic molecules. Octahydropentalene-2-carboxylic acid can be used to synthesize a variety of natural products, including antibiotics, antitumor agents, and other biologically active compounds. Octahydropentalene-2-carboxylic acid has also been studied for its potential applications in the field of medicine, including its use as an anti-inflammatory agent, an antitumor agent, and a drug delivery system.
properties
IUPAC Name |
1,2,3,3a,4,5,6,6a-octahydropentalene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O2/c10-9(11)8-4-6-2-1-3-7(6)5-8/h6-8H,1-5H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNFRVTFSKSRGHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC2C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Octahydropentalene-2-carboxylic acid | |
CAS RN |
90611-97-5 |
Source
|
| Record name | octahydropentalene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[(2-methylpropan-2-yl)oxy]butanoic acid](/img/structure/B3431505.png)
